Cas no 94166-51-5 (nonanoic acid, compound with tributylamine (1:1))

• Product Name: nonanoic acid, compound with tributylamine (1:1)
• CAS No: 94166-51-5
• MF: C₂₁H₄₅NO₂
• MW: 343.587507009506
• CID: 1985196
• PubChem ID: 44144707
• Update Time: 2025-04-21

nonanoic acid, compound with tributylamine (1:1) Chemical and Physical Properties

Names and Identifiers

• nonanoic acid, compound with tributylamine (1:1)
• N,N-dibutylbutan-1-aminium nonanoate
• N,N-dibutylbutan-1-amine,nonanoic acid
• NS00093148
• 94166-51-5
• DTXSID40240908
• EINECS 303-346-3

• Inchi： 1S/C12H27N.C9H18O2/c1-4-7-10-13(11-8-5-2)12-9-6-3;1-2-3-4-5-6-7-8-9(10)11/h4-12H2,1-3H3;2-8H2,1H3,(H,10,11)
• InChI Key： VUKJIWMKXZSKMU-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCC)=O.N(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 343.345
• Monoisotopic Mass: 343.345
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Boiling Point: 445.3°C at 760 mmHg
• Flash Point: 223.1°C